Benzene, (1-cyclopropylethyl)-

• CAS No.: 16510-30-8
• Molecular Formula: C11H14
• Molecular Weight: 146.23 g/mol
• IUPAC Name: 1-cyclopropylethylbenzene
• InChI: InChI=1S/C11H14/c1-9(11-7-8-11)10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3
• InChI Key: KUHQBDZCHXKNLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)C2=CC=CC=C2

Description

Benzene, (1-cyclopropylethyl)- is a useful research compound. Its molecular formula is C11H14 and its molecular weight is 146.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of α-cyclopropylstyrene (5 microliters, 0.033 mmol) and (C5H5)(CO)3MoH (24 mg, 0.097 mmole) in dichloromethane-d2 was treated at room temperature with CF3SO3H (3 microliters, 0.034 mmol). A color change indicated an immediate reaction and an 1H NMR after 5 minutes showed that α-cyclopropyl-ethylbenzene (58% yield) was the major product. This indicates that hydrogenation of the carbon-carbon double bond is favored over cleavage of the cyclopropyl group. Additional CF3SO3H (5 microliters, 0.056 mmol) was added. NMR after one hour showed the major product to be 2-phenylpentane (Ca 57%). Two other products, 3-phenylpentane and β-methyl-butylbenzene, were observed in approximate yields of 14% and 7% respectively. These two products are formed due to rearrangement of the intermediate carbocation which is formed from the reaction of CF3SO3H with α-cyclopropyl-ethylbenzene.